2-(4-chlorophenyl)-N-(2,4-difluorophenyl)-4-quinolinecarboxamide

• IUPAC Name: 2-(4-chlorophenyl)-N-(2,4-difluorophenyl)quinoline-4-carboxamide
• InChI: InChI=1S/C22H13ClF2N2O/c23-14-7-5-13(6-8-14)21-12-17(16-3-1-2-4-19(16)26-21)22(28)27-20-10-9-15(24)11-18(20)25/h1-12H,(H,27,28)
• InChI Key: MCUJCPLYPPHPKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=C(C=C3)Cl)C(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C22H13ClF2N2O
• Molecular Weight: 394.8 g/mol

Description

Synthesis Analysis

The synthesis of quinoline derivatives often involves strategic functionalization and coupling reactions. For instance, compounds similar to "2-(4-chlorophenyl)-N-(2,4-difluorophenyl)-4-quinolinecarboxamide" can be synthesized through the reaction of quinoline carboxylic acids with appropriate amino compounds in the presence of condensing agents like thionyl chloride, leading to the formation of amide linkages (Polo-Cuadrado et al., 2021). Such processes highlight the flexibility in designing quinoline derivatives by manipulating the functional groups attached to the quinoline nucleus.

Molecular Structure Analysis

The molecular structure of quinoline derivatives, including "2-(4-chlorophenyl)-N-(2,4-difluorophenyl)-4-quinolinecarboxamide," is crucial for understanding their physical and chemical properties. Techniques such as X-ray diffraction and spectroscopic methods (FT-IR, NMR, UV-Vis) provide insights into the molecular geometry, confirming the presence of amide linkages and the arrangement of substituents around the quinoline core (Polo-Cuadrado et al., 2021). These analyses reveal how molecular interactions, such as hydrogen bonding and π-π stacking, influence the crystalline structure and stability of these compounds.